Cas no 1797894-55-3 (2-(2-chloro-6-fluorophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)ethanone)

• Product Name: 2-(2-chloro-6-fluorophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)ethanone
• CAS No: 1797894-55-3
• MF: C₁₅H₁₃ClFN₃O
• MW: 305.734625577927
• CID: 5372459
• Update Time: 2025-07-18

2-(2-chloro-6-fluorophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)ethanone

• Inchi： 1S/C15H13ClFN3O/c16-11-2-1-3-12(17)15(11)14(21)8-20-5-4-13-10(7-20)6-18-9-19-13/h1-3,6,9H,4-5,7-8H2
• InChI Key： TWUYYMMBEWYALP-UHFFFAOYSA-N
• SMILES： C(N1CC2C=NC=NC=2CC1)C(=O)C1=C(F)C=CC=C1Cl

Additional information on 2-(2-chloro-6-fluorophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)ethanone

Introduction to 2-(2-Chloro-6-fluorophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)ethanone (CAS No. 1797894-55-3)

2-(2-Chloro-6-fluorophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)ethanone, also known by its CAS number 1797894-55-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as pyrido[4,3-d]pyrimidines, which are characterized by their unique structural features and diverse biological activities.

The chemical structure of 2-(2-chloro-6-fluorophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)ethanone consists of a chlorofluorinated phenyl group and a pyrido[4,3-d]pyrimidine moiety linked by an ethanone bridge. The presence of these functional groups imparts specific physicochemical properties that contribute to its biological activity. Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents for various diseases.

In the context of medicinal chemistry, 2-(2-chloro-6-fluorophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)ethanone has been investigated for its potential as an anticancer agent. Research has shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(2-chloro-6-fluorophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)ethanone selectively targets and inhibits the activity of cyclin-dependent kinases (CDKs), which are crucial regulators of the cell cycle. By disrupting the CDK-mediated signaling pathways, this compound effectively induces cell cycle arrest and apoptosis in cancer cells. This selective targeting minimizes potential side effects on normal cells, making it a promising candidate for further clinical development.

Beyond its anticancer properties, 2-(2-chloro-6-fluorophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)ethanone has also shown potential in other therapeutic areas. For instance, recent research has explored its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(2-chloro-6-fluorophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)ethanone have also been extensively studied. Preclinical data indicate that it exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, the compound has shown low toxicity in animal models, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, 2-(2-chloro-6-fluorophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)ethanone (CAS No. 1797894-55-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and inflammation. As ongoing studies continue to elucidate its mechanisms of action and clinical efficacy, this compound holds significant promise for improving patient outcomes in various diseases.